Cas no 89830-98-8 (5-Cyclopropyl-1H-imidazole)

• Product Name: 5-Cyclopropyl-1H-imidazole
• CAS No: 89830-98-8
• MF: C₆H₈N₂
• MW: 108.141120910645
• MDL: MFCD20617804
• CID: 1120771
• PubChem ID: 19031522
• Update Time: 2025-05-26

5-Cyclopropyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 5-cyclopropyl-1H-Imidazole
• 4-cyclopropyl-1(3)H-imidazole
• 4-cyclopropyl imidazole
• 4-cyclopropyl-1H-imidazole
• 4-Cyclopropylimidazol
• AK167698
• 1H-Imidazole, 5-cyclopropyl-
• 5-(Cyclopropyl)1H-imidazole
• BNFGUBCFRVUHJH-UHFFFAOYSA-N
• BCP19799
• FCH916165
• PB28771
• 5-Cyclopropyl-1H-imidazole (ACI)
• Imidazole, 4(or 5)-cyclopropyl- (7CI)
• 4-Cyclopropylimidazole
• SCHEMBL17592037
• CS-W000144
• AKOS027469908
• C6H8N2
• F2147-8203
• AS-39284
• EN300-1215794
• SY059794
• AKOS006343914
• 89830-98-8
• 4-CYCLOPROPYL-3H-IMIDAZOLE
• MFCD18711516
• SCHEMBL232190
• MFCD20617804
• 5-Cyclopropyl-1H-imidazole

• MDL： MFCD20617804
• Inchi： 1S/C6H8N2/c1-2-5(1)6-3-7-4-8-6/h3-5H,1-2H2,(H,7,8)
• InChI Key： BNFGUBCFRVUHJH-UHFFFAOYSA-N
• SMILES： N1C=C(C2CC2)NC=1

Computed Properties

• Exact Mass: 108.06900
• Monoisotopic Mass: 108.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 88.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7
• XLogP3: 0.6

Experimental Properties

• Boiling Point: 313.5±11.0℃/760mmHg
• PSA: 28.68000
• LogP: 1.28710

Additional information on 5-Cyclopropyl-1H-imidazole

5-Cyclopropyl-1H-imidazole (CAS No. 89830-98-8): A Versatile Heterocyclic Compound in Modern Chemistry

The 5-Cyclopropyl-1H-imidazole (CAS No. 89830-98-8) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique cyclopropyl-imidazole structure makes it a valuable building block for synthesizing bioactive molecules. This compound is particularly notable for its role in drug discovery, where its imidazole ring serves as a key pharmacophore in targeting enzymes and receptors.

In recent years, the demand for 5-Cyclopropyl-1H-imidazole derivatives has surged due to their potential applications in treating metabolic disorders and infectious diseases. Researchers are actively exploring its structure-activity relationships (SAR) to optimize efficacy and reduce side effects. The compound's cyclopropyl group enhances metabolic stability, a feature highly sought after in the development of next-generation therapeutics.

From an industrial perspective, CAS 89830-98-8 is a critical intermediate in the synthesis of crop protection agents. Its ability to modulate biological pathways makes it a candidate for designing eco-friendly pesticides. This aligns with the growing trend of green chemistry, where reducing environmental impact is a top priority. Companies are investing in scalable methods to produce 5-Cyclopropyl-1H-imidazole efficiently, ensuring cost-effectiveness and sustainability.

The compound's imidazole core also plays a pivotal role in material science, particularly in the development of organic electronic materials. Its electron-rich nature facilitates charge transport, making it suitable for applications in OLEDs and conductive polymers. This versatility has sparked interest among startups and academic labs alike, driving innovation in renewable energy technologies.

For researchers and manufacturers, understanding the synthetic routes for 5-Cyclopropyl-1H-imidazole is essential. Common methods include cyclocondensation reactions and catalytic cyclopropanation, each offering distinct advantages in yield and purity. Advances in flow chemistry have further streamlined production, addressing challenges like scalability and waste reduction.

In summary, 5-Cyclopropyl-1H-imidazole (CAS 89830-98-8) is a multifaceted compound with broad applications across industries. Its pharmaceutical relevance, agrochemical potential, and material science utility underscore its importance in modern chemistry. As research continues to uncover new uses, this compound is poised to remain at the forefront of scientific innovation.